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Compound of Interest

Compound Name: Arry-380

Cat. No.: B605589 Get Quote

Technical Support Center: ARRY-380 (Tucatinib)
This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) to address

and prevent the precipitation of ARRY-380 (Tucatinib) in aqueous solutions during experimental

procedures.

Frequently Asked Questions (FAQs)
Q1: What is ARRY-380 and why is it prone to precipitation?

A1: ARRY-380, also known as Tucatinib or ONT-380, is a potent and selective HER2 tyrosine

kinase inhibitor.[1][2] It is a weakly basic compound with low aqueous solubility, particularly at

physiological pH.[3] This inherent low solubility in water is the primary reason for its tendency to

precipitate out of aqueous solutions.[3][4]

Q2: I observed precipitation immediately after diluting my ARRY-380 DMSO stock solution into

my aqueous buffer. What is the likely cause?

A2: This phenomenon, often termed "solvent shock" or "crashing out," is common for

hydrophobic compounds like ARRY-380. It occurs when a concentrated stock solution in an

organic solvent (like DMSO) is rapidly diluted into an aqueous buffer. The drastic change in

solvent polarity causes the compound to exceed its solubility limit in the aqueous environment,

leading to immediate precipitation.
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Q3: Can the pH of my aqueous solution affect ARRY-380 solubility?

A3: Absolutely. The solubility of ARRY-380 is highly dependent on pH. It is practically insoluble

in aqueous solutions with a pH above 4, but its solubility significantly increases in more acidic

conditions (pH below 4).[3] This is due to its nature as a weak base with pKa values of 2.07,

4.18, and 6.15.[3]

Q4: How should I store my ARRY-380 stock solution?

A4: ARRY-380 stock solutions prepared in a suitable organic solvent, such as DMSO, should

be stored at -20°C or -80°C for long-term stability.[5] It is advisable to aliquot the stock solution

into single-use volumes to minimize freeze-thaw cycles, which can potentially lead to

compound degradation or precipitation.

Troubleshooting Guide
This guide is designed to help you identify and resolve issues related to ARRY-380
precipitation.
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Observation Potential Cause Recommended Solution

Immediate, cloudy precipitation

upon dilution

The final concentration of

ARRY-380 exceeds its

solubility in the aqueous buffer.

- Decrease the final working

concentration of ARRY-380. -

Perform a serial dilution of the

DMSO stock in the aqueous

buffer rather than a single

large dilution.

Rapid solvent exchange

("solvent shock").

- Add the ARRY-380 stock

solution dropwise to the

aqueous buffer while gently

vortexing or stirring. - Pre-

warm the aqueous buffer to

37°C before adding the

compound stock.

Precipitation observed after a

period of incubation

The compound is precipitating

over time due to instability at

the experimental temperature.

- Ensure the final

concentration is well below the

maximum solubility limit at the

incubation temperature. -

Consider the use of solubility-

enhancing excipients if

compatible with your

experimental setup.

The pH of the medium has

shifted during the experiment

(e.g., due to cell metabolism).

- Ensure your buffer system is

robust enough to maintain a

stable pH throughout the

experiment. - If your

experiment allows, use a buffer

with a pH below 4 to maintain

ARRY-380 solubility.[3]

Inconsistent experimental

results

Micro-precipitation, not always

visible to the naked eye, is

occurring, leading to a lower

effective concentration of the

compound.

- After preparing the final

dilution, centrifuge the solution

at high speed and use the

supernatant for your

experiment. - Perform a

solubility test under your
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specific experimental

conditions to determine the

practical maximum soluble

concentration.

Quantitative Data
ARRY-380 (Tucatinib) Solubility Profile

Solvent/Buffer Solubility Notes

Water Practically insoluble[3][6]
Solubility is highly pH-

dependent.

Aqueous Buffer (pH > 4) < 0.4 mg/mL[3]
Low solubility in neutral and

basic conditions.

Aqueous Buffer (pH < 4) > 18.9 mg/mL[3]
High solubility in acidic

conditions.

DMSO ~1 - 96 mg/mL[4][6]

Solubility can vary; it is

recommended to use fresh,

anhydrous DMSO.

1:2 DMSO:PBS (pH 7.2) ~0.33 mg/mL[4]

A practical reference for

preparing buffered aqueous

solutions.

Ethanol
Sparingly soluble to

insoluble[6][7]

Not a recommended primary

solvent for aqueous dilutions.

Physicochemical Properties of ARRY-380 (Tucatinib)
Property Value

Molecular Weight 480.52 g/mol [2]

Molecular Formula C₂₆H₂₄N₈O₂[2]

pKa Values 2.07, 4.18, 6.15[3]
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Experimental Protocols
Protocol 1: Preparation of ARRY-380 Stock Solution

Weighing: Accurately weigh the desired amount of ARRY-380 powder in a sterile

microcentrifuge tube.

Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO to achieve the

desired stock concentration (e.g., 10 mM).

Mixing: Vortex the solution thoroughly for at least 2 minutes to ensure the compound is

completely dissolved. If necessary, brief sonication in a water bath can be used to aid

dissolution.

Storage: Aliquot the stock solution into single-use, light-protected tubes and store at -20°C or

-80°C.

Protocol 2: Preparation of Aqueous Working Solutions
to Minimize Precipitation

Thaw Stock Solution: Thaw a single-use aliquot of the ARRY-380 DMSO stock solution at

room temperature and briefly vortex to ensure homogeneity.

Pre-warm Aqueous Buffer: Pre-warm your aqueous experimental buffer (e.g., cell culture

medium, PBS) to the experimental temperature (e.g., 37°C). This can help improve solubility.

Intermediate Dilution (Optional but Recommended): For high final dilutions, it is advisable to

perform an intermediate dilution of the stock solution in DMSO.

Final Dilution: While gently vortexing the pre-warmed aqueous buffer, add the ARRY-380
stock solution dropwise to achieve the final desired concentration. Ensure the final DMSO

concentration is kept to a minimum (typically ≤ 0.5%) and is consistent across all

experimental conditions, including vehicle controls.

Final Mix and Use: Gently mix the final solution and use it immediately to minimize the risk of

delayed precipitation.
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Visualizations

Troubleshooting ARRY-380 Precipitation

Precipitation Observed

When did precipitation occur?

Immediately upon dilution

Immediately

After incubation

Delayed

Potential Causes:
- Concentration too high

- Solvent shock

Potential Causes:
- Poor stability at incubation temp

- pH shift in media

Solutions:
- Decrease final concentration

- Perform serial dilution
- Add stock dropwise while vortexing

- Pre-warm aqueous buffer

Solutions:
- Lower concentration further

- Use solubility enhancers
- Ensure robust buffering

- Adjust pH to < 4 (if possible)

Click to download full resolution via product page

Caption: A troubleshooting workflow for addressing ARRY-380 precipitation.
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Simplified HER2 Signaling Pathway and ARRY-380 Inhibition
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Caption: Inhibition of the HER2 signaling pathway by ARRY-380.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b605589?utm_src=pdf-body-img
https://www.benchchem.com/product/b605589?utm_src=pdf-body
https://www.benchchem.com/product/b605589?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Tucatinib | C26H24N8O2 | CID 51039094 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. medkoo.com [medkoo.com]

3. ema.europa.eu [ema.europa.eu]

4. cdn.caymanchem.com [cdn.caymanchem.com]

5. benchchem.com [benchchem.com]

6. selleckchem.com [selleckchem.com]

7. selleck.co.jp [selleck.co.jp]

To cite this document: BenchChem. [Preventing ARRY-380 precipitation in aqueous
solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605589#preventing-arry-380-precipitation-in-
aqueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Tucatinib
https://www.medkoo.com/products/5248
https://www.ema.europa.eu/en/documents/assessment-report/tukysa-epar-public-assessment-report_en.pdf
https://cdn.caymanchem.com/cdn/insert/31411.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Utilizing_Tucatinib_in_Long_Term_Cell_Culture_Experiments.pdf
https://www.selleckchem.com/products/arry-380-ont-380.html
https://www.selleck.co.jp/datasheet/arry-380-ont-380-S836204-DataSheet.html
https://www.benchchem.com/product/b605589#preventing-arry-380-precipitation-in-aqueous-solutions
https://www.benchchem.com/product/b605589#preventing-arry-380-precipitation-in-aqueous-solutions
https://www.benchchem.com/product/b605589#preventing-arry-380-precipitation-in-aqueous-solutions
https://www.benchchem.com/product/b605589#preventing-arry-380-precipitation-in-aqueous-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b605589?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

